Atenolol β-D-Glucuronide
Atenolol β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
889359-84-6
VCID:
VC0031404
InChI:
InChI=1S/C20H30N2O9/c1-10(2)22-8-13(9-29-12-5-3-11(4-6-12)7-14(21)23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h3-6,10,13,15-18,20,22,24-26H,7-9H2,1-2H3,(H2,21,23)(H,27,28)/t13?,15-,16-,17+,18-,20+/m0/s1
SMILES:
CC(C)NCC(COC1=CC=C(C=C1)CC(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C₂₀H₃₀N₂O₉
Molecular Weight:
442.46
Atenolol β-D-Glucuronide
CAS No.: 889359-84-6
Reference Standards
VCID: VC0031404
Molecular Formula: C₂₀H₃₀N₂O₉
Molecular Weight: 442.46
| CAS No. | 889359-84-6 |
|---|---|
| Product Name | Atenolol β-D-Glucuronide |
| Molecular Formula | C₂₀H₃₀N₂O₉ |
| Molecular Weight | 442.46 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[1-[4-(2-amino-2-oxoethyl)phenoxy]-3-(propan-2-ylamino)propan-2-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H30N2O9/c1-10(2)22-8-13(9-29-12-5-3-11(4-6-12)7-14(21)23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h3-6,10,13,15-18,20,22,24-26H,7-9H2,1-2H3,(H2,21,23)(H,27,28)/t13?,15-,16-,17+,18-,20+/m0/s1 |
| SMILES | CC(C)NCC(COC1=CC=C(C=C1)CC(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 2-[4-(2-Amino-2-oxoethyl)phenoxy]-1-[[(1-methylethyl)amino]methyl]ethyl β-D-Glucopyranosiduronic Acid _x000B_ |
| PubChem Compound | 156593688 |
| Last Modified | Dec 19 2021 |
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